Cas no 260368-22-7 (1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine)

• Product Name: 1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine
• CAS No: 260368-22-7
• MF: C₂₀H₂₃ClF₃N₃O₂S
• MW: 461.928733110428
• MDL: MFCD00246088
• CID: 4711907
• Update Time: 2023-08-16

1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine Chemical and Physical Properties

Names and Identifiers

• 1-((4-(TERT-BUTYL)PHENYL)SULFONYL)-4-(3-CHLORO-5-(TRIFLUOROMETHYL)(2-PYRIDYL))PIPERAZINE
• Maybridge1_008070
• HMS564G18
• 1-(4-tert-butylphenyl)sulfonyl-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine
• 1-(4-tert-butylbenzenesulfonyl)-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine
• 1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine

• MDL： MFCD00246088
• Inchi： 1S/C20H23ClF3N3O2S/c1-19(2,3)14-4-6-16(7-5-14)30(28,29)27-10-8-26(9-11-27)18-17(21)12-15(13-25-18)20(22,23)24/h4-7,12-13H,8-11H2,1-3H3
• InChI Key： NUVKASABRXDYPD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCN(CC1)S(C1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 677
• Topological Polar Surface Area: 61.9